Cas no 287484-34-8 (L-Glutamic-15N acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI))

• Product Name: L-Glutamic-15N acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI)
• CAS No: 287484-34-8
• MF: C₂₀H₁₉NO₆
• MW: 370.36137509346
• CID: 248760
• PubChem ID: 24872514
• Update Time: 2025-05-20

L-Glutamic-15N acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Glutamic-15N acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI)
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-(¹⁵N)glutamic acid
• N-(9-Fluorenylmethoxycarbonyl)-L-glutamic-15N acid
• L-Glutamic acid-15N, N-Fmoc
• 287484-34-8
• Fmoc-Glu-OH-15N
• Fmoc-Glu-OH-15N, 98 atom % 15N
• (2S)-2-(9H-Fluoren-9-ylmethoxycarbonyl(15N)amino)pentanedioic acid
• DTXSID00583964
• N-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-L-(~15~N)glutamic acid

• MDL： MFCD00190524
• Inchi： 1S/C20H19NO6/c22-18(23)10-9-17(19(24)25)21-20(26)27-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11H2,(H,21,26)(H,22,23)(H,24,25)/t17-/m0/s1/i21+1
• InChI Key： QEPWHIXHJNNGLU-ZKBIZJTASA-N
• SMILES： O(C([15NH][C@H](C(=O)O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 370.11827222g/mol
• Monoisotopic Mass: 370.11827222g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 185-188 °C (lit.)
• Solubility: Not determined
• Optical Activity: [α]20/D −22°, c = 1 in DMF

L-Glutamic-15N acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on L-Glutamic-15N acid,N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI)

Introduction to L-Glutamic-15N acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI) and Its Significance in Modern Research

The compound with the CAS number 287484-34-8, specifically L-Glutamic-15N acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI), represents a fascinating intersection of biochemical innovation and nuclear magnetic resonance (NMR) spectroscopy. This specialized derivative of glutamic acid has garnered significant attention in the scientific community due to its unique structural features and potential applications in molecular biology and pharmaceutical research. The presence of a 15N-labeled isotope enhances its utility in high-resolution NMR studies, providing invaluable insights into the dynamics of biological systems.

In recent years, advancements in proteomics and metabolomics have underscored the importance of isotopically labeled compounds for elucidating complex biochemical pathways. The 15N-labeled version of L-glutamic acid serves as an excellent tool for tracking metabolic fluxes and protein dynamics in vivo. The introduction of a fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances the compound's versatility, making it suitable for applications in solid-phase peptide synthesis (SPPS) and other synthetic methodologies. This combination of features positions the compound as a critical reagent in both academic research and industrial development.

The structural motif of L-Glutamic-15N acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI) incorporates a fluorene-based moiety, which is known for its excellent solubility and stability in organic solvents. This characteristic makes it particularly useful for studying protein-ligand interactions in solution-phase NMR experiments. Additionally, the Fmoc group provides a removable protecting group that allows for selective modification of peptide chains during synthesis, facilitating the construction of complex peptides and proteins. Such functionalities are essential for developing novel therapeutic agents targeting various diseases.

Recent studies have highlighted the compound's potential in neuroscience research, where glutamate plays a central role as an excitatory neurotransmitter. The use of 15N-labeled glutamate derivatives enables researchers to investigate neurotransmitter release and receptor binding with high precision. For instance, studies employing this compound have provided new insights into the mechanisms underlying synaptic transmission and neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The ability to track metabolic processes using isotopic labeling has opened new avenues for understanding the pathophysiology of these conditions.

Moreover, the application of this compound extends to cancer research, where altered glutamate metabolism is often observed in tumor cells. By leveraging the sensitivity of NMR spectroscopy, researchers can monitor changes in glutamate levels and fluxes within cancerous tissues. This information can be used to develop targeted therapies that modulate glutamate metabolism, potentially leading to more effective treatments with fewer side effects. The structural integrity provided by the Fmoc group also ensures that the compound remains stable under various experimental conditions, making it a reliable tool for long-term studies.

In the realm of drug discovery, the synthesis of complex peptides often requires highly specialized reagents to ensure optimal yield and purity. The combination of a 15N-labeled backbone and an Fmoc-protected side chain makes this compound an indispensable asset for peptide chemists. Its utility in SPPS has been demonstrated in several high-profile studies where researchers have successfully synthesized large-scale libraries of peptidomimetics for high-throughput screening. These libraries have led to the identification of novel lead compounds with significant therapeutic potential.

The development of advanced analytical techniques has further amplified the importance of isotopically labeled compounds like this one. Techniques such as multidimensional NMR spectroscopy, combined with mass spectrometry (MS), have revolutionized our ability to study complex molecular systems at an atomic level. The use of 15N labeling allows researchers to differentiate between different isotopic states, providing detailed information about molecular interactions that would otherwise be obscured by overlapping signals in conventional NMR experiments.

As we look toward future applications, the versatility of this compound is likely to expand into other areas such as bioimaging and fluorescence-based assays. The fluorene moiety can be coupled with fluorophores or quenched probes to develop novel imaging agents that track biological processes in real time. Such advancements could have profound implications for diagnostic medicine, enabling earlier detection and more accurate monitoring of diseases at the molecular level.

In conclusion, L-Glutamic-15N acid, N-[(9H-fluoren-9-ylmethoxy)carbonyl]- (9CI) represents a cornerstone in modern biochemical research due to its unique combination of structural features and functional utilities. Its role in advancing our understanding of biological systems through isotopic labeling and its applications in peptide synthesis underscore its importance as a research tool. As scientific methodologies continue to evolve, compounds like this will remain indispensable for unraveling some of biology's most complex mysteries.